Ethanimidic acid, N,2-dicyano-, ethyl ester

• CAS No.: 53557-77-0
• Molecular Formula: C6H7N3O
• Molecular Weight: 137.14 g/mol
• IUPAC Name: ethyl N,2-dicyanoethanimidate
• InChI: InChI=1S/C6H7N3O/c1-2-10-6(3-4-7)9-5-8/h2-3H2,1H3
• InChI Key: FDXSJSYTFLRXGI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=NC#N)CC#N

Description

Ethanimidic acid, N,2-dicyano-, ethyl ester is a useful research compound. Its molecular formula is C6H7N3O and its molecular weight is 137.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 44.70 g (0.302 m) of ethyl 2-cyanoacetimidate hydrochloride and 13.29 g of cyanamide in 400 ml of benzene is stirred under nitrogen for fifteen hours. The cyanamide is purified by ether extraction and concentration of the soluble portion in vacuo. After reaction, the precipitated ammonium chloride is filtered. The residue is washed twice with 50 ml benzene portions. The combined organic phases are concentrated in vacuo to give 41.36 g (100%) of a pale yellow crystalline material. The crystallization is exothermic. The product is very clean by tlc and nmr. The crude crystalline material melts at 51°-63° C.